Cas no 876144-84-2 (1-(pyrimidin-4-yl)piperidin-4-ylmethanamine)

• Product Name: 1-(pyrimidin-4-yl)piperidin-4-ylmethanamine
• CAS No: 876144-84-2
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• MDL: MFCD16110377
• CID: 3030940
• PubChem ID: 22052431
• Update Time: 2025-10-19

1-(pyrimidin-4-yl)piperidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(Pyrimidin-4-yl)piperidin-4-yl]methanamine
• 1-[1-(pyrimidin-4-yl)piperidin-4-yl]methanamine dihydrochloride
• 1-(pyrimidin-4-yl)piperidin-4-ylmethanamine

• MDL： MFCD16110377
• Inchi： 1S/C10H16N4/c11-7-9-2-5-14(6-3-9)10-1-4-12-8-13-10/h1,4,8-9H,2-3,5-7,11H2
• InChI Key： SOQIYEUEAKMJCJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CN=2)CCC(CN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 348.9±12.0 °C at 760 mmHg
• Flash Point: 164.8±19.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(pyrimidin-4-yl)piperidin-4-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(pyrimidin-4-yl)piperidin-4-ylmethanamine

1-(Pyrimidin-4-Yl)Piperidin-4-Ylmethanamine: A Comprehensive Overview

1-(Pyrimidin-4-Yl)Piperidin-4-Ylmethanamine, identified by the CAS registry number CAS No. 876144-84-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential bioactivity, has garnered attention from researchers exploring its applications in drug discovery and material science.

The molecular structure of 1-(Pyrimidin-4-Yl)Piperidin-4-Ylmethanamine consists of a pyrimidine ring fused with a piperidine moiety, along with an amine group attached at the 4-position of the piperidine ring. This arrangement imparts the compound with distinct chemical properties, making it a valuable subject for studying molecular interactions and reactivity.

Recent studies have highlighted the potential of CAS No. 876144-84-2 in various therapeutic areas. For instance, researchers have investigated its role as a potential lead compound in the development of anti-cancer agents. The pyrimidine ring, known for its ability to bind to DNA and RNA, has been implicated in anti-proliferative activities, making this compound a promising candidate for further exploration in oncology.

In addition to its therapeutic potential, 1-(Pyrimidin-4-Yl)Piperidin-4-Ylmethanamine has also been studied for its role in enzyme inhibition. Recent findings suggest that it may inhibit certain kinases involved in cellular signaling pathways, which could be exploited for treating inflammatory diseases and neurodegenerative disorders.

The synthesis of CAS No. 876144-84-2 involves a multi-step process that combines principles from both organic synthesis and catalytic chemistry. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both academic research and industrial applications.

Beyond its chemical synthesis, the compound's stability under various environmental conditions has been a focal point of recent investigations. Studies indicate that it exhibits good thermal stability and resistance to oxidative degradation, which are critical properties for its use in pharmaceutical formulations and other practical applications.

The bioavailability and pharmacokinetics of 1-(Pyrimidin-4-Yl)Piperidin-4-Ylmethanamine have also been explored in preclinical models. These studies provide insights into its absorption, distribution, metabolism, and excretion (ADME) profile, which are essential for determining its suitability as a drug candidate.

In conclusion, CAS No. 876144-84-2, or 1-(Pyrimidin-4-Yl)Piperidin-4-Ylmethanamine, represents a fascinating molecule with diverse applications across multiple disciplines. As research continues to uncover its potential, this compound is poised to play a significant role in advancing scientific knowledge and technological innovations.